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Compound of Interest

Compound Name: 5-Chloro-2-ethynylpyridine

Cat. No.: B566242

For researchers, scientists, and professionals in drug development, the meticulous and safe
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the operational use and disposal of 5-Chloro-2-ethynylpyridine,
a compound instrumental in various organic synthesis processes. Adherence to these protocols
is critical for ensuring laboratory safety and maintaining the integrity of research.

Physicochemical and Hazard Data

Below is a summary of the available quantitative data for 5-Chloro-2-ethynylpyridine. It is
important to note that some of this data is predicted and should be used as a guideline in
conjunction with empirical observations and established laboratory safety practices.

Property Value Source
CAS Number 1196153-33-9 [1]
Molecular Formula C7HACIN [1]
Molecular Weight 137.57 g/mol [1]
Physical Form Solid [1]
Boiling Point 193.1 + 25.0 °C (Predicted) [1]
Density 1.23 + 0.1 g/cm3 (Predicted) [1]
Appearance Light brown to brown solid [1]
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Hazard Summary: 5-Chloro-2-ethynylpyridine is classified as a substance that causes

serious eye irritation and may cause respiratory irritation.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling 5-Chloro-2-

ethynylpyridine. The following table outlines the minimum required PPE.

Body Part

Required PPE

Specifications and
Rationale

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect

gloves for integrity before use.

Eyes/Face

Safety goggles and face shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over goggles to protect

against splashes.

Body

Laboratory coat

A flame-resistant lab coat, fully
buttoned, is required to protect

against incidental contact.

Respiratory

NIOSH-approved respirator

To be used in a well-ventilated
area or a chemical fume hood.
If dusts are generated, a
particulate respirator is

necessary.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial to mitigate risks. The following

workflow provides a step-by-step guide from preparation to final disposal.
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Preparation
- Review SDS
- Don appropriate PPE
- Prepare work area in fume hood

Handling
- Weigh and dispense carefully
- Avoid generating dust
- Keep container closed when not in use

Generate wastg

If spill occurs Post-procedure

Storage
- Store in a cool, dry, well-ventilated area

Spill Response
- Evacuate immediate area
- Alert supervisor
- Use absorbent material for small spills

Waste Collection
- Collect in a labeled, sealed container
- Do not mix with other waste streams

- Keep away from incompatible materials
- Ensure container is tightly sealed

I
I
:lf exposure occurs

First Aid
- Eye Contact: Flush with water for 15 mins
- Skin Contact: Wash with soap and water
- Inhalation: Move to fresh air

Disposal
- Dispose of as hazardous waste
- Follow institutional and local regulations

- Ingestion: Seek immediate medical attention

Click to download full resolution via product page

Safe Handling Workflow for 5-Chloro-2-ethynylpyridine.

Experimental Protocols: Step-by-Step Guidance

1. Preparation:

¢ Thoroughly review the Safety Data Sheet (SDS) before commencing any work.

o Ensure a certified chemical fume hood is in proper working order.

+ Don all required Personal Protective Equipment (PPE) as detailed in the table above.

+ Assemble all necessary equipment and reagents within the fume hood to minimize
movement in and out of the containment area.
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. Handling and Operation:

When weighing the solid, do so in a manner that avoids the generation of dust. A weighing
boat or enclosed balance is recommended.

Keep the container of 5-Chloro-2-ethynylpyridine tightly sealed when not in use to prevent
the release of dust or vapors.

All manipulations of the compound should be carried out within the chemical fume hood.
. Spill and Emergency Procedures:

Small Spills: In the event of a small spill within the fume hood, use an inert absorbent
material to clean the area. Place the contaminated material into a sealed, labeled hazardous
waste container.

Large Spills: For larger spills, evacuate the immediate area and alert your supervisor and the
institutional safety office.

First Aid:

[¢]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Wash the affected area thoroughly with soap and water. Remove
contaminated clothing.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

. Storage Plan:
Store 5-Chloro-2-ethynylpyridine in a cool, dry, and well-ventilated area.

The storage container must be tightly sealed and clearly labeled.
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Store away from incompatible materials such as strong oxidizing agents.

5. Disposal Plan:

All waste containing 5-Chloro-2-ethynylpyridine, including contaminated lab supplies, must
be treated as hazardous waste.

Collect waste in a designated, sealed, and clearly labeled container.

Disposal must be conducted in accordance with all local, state, and federal regulations.
Consult your institution's environmental health and safety department for specific guidance.

Occupational Exposure Limits (OELS):

» No specific Occupational Exposure Limits (OELs) have been established for 5-Chloro-2-
ethynylpyridine. In the absence of specific limits, it is crucial to handle this compound with
the utmost care, always utilizing engineering controls like a chemical fume hood and
appropriate PPE to minimize any potential for exposure.

By adhering to these detailed safety and logistical protocols, researchers can confidently and
safely handle 5-Chloro-2-ethynylpyridine, fostering a secure and productive laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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